(5-Methyl-isoxazol-3-yl)-acetic acid ethyl ester

• IUPAC Name: ethyl 2-(5-methyl-1,2-oxazol-3-yl)acetate
• InChI: InChI=1S/C8H11NO3/c1-3-11-8(10)5-7-4-6(2)12-9-7/h4H,3,5H2,1-2H3
• InChI Key: RSSDUNGORDXKPO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NOC(=C1)C
• Molecular Formula: C8H11NO3
• DSSTOX Substance ID: DTXSID901299639
• Molecular Weight: 169.18 g/mol
• CAS RN: 60148-50-7

Description

“(5-Methyl-isoxazol-3-yl)-acetic acid ethyl ester” is a compound that contains an isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. The “5-Methyl” indicates that there is a methyl group attached to the 5th carbon of the isoxazole ring. The “acetic acid ethyl ester” part suggests that this compound also contains an ester functional group, which is derived from acetic acid and an ethanol.

Synthesis Analysis

The synthesis of isoxazole derivatives generally involves the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents. The ester part of the molecule could be synthesized through esterification, which occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using techniques such as mass spectrometry. Mass spectrometry can provide accurate molecular weights of the intact molecular ions, allowing for the assignment of a molecular formula with high confidence.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely involve the isoxazole ring and the ester group. Isoxazoles can undergo a variety of reactions due to the presence of the N-O bond in the isoxazole ring. Ester groups can undergo reactions such as hydrolysis, reduction, and transesterification.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, if this compound is used as a drug, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures to minimize risk.

Future Directions

The future directions for research on this compound could involve exploring its potential applications in various fields, such as medicine or materials science. Further studies could also focus on developing more efficient synthesis methods or investigating its physical and chemical properties in more detail.